Cas no 1039815-76-3 (2-Amino-6-chloro-3-fluorobenzoic acid)

• Product Name: 2-Amino-6-chloro-3-fluorobenzoic acid
• CAS No: 1039815-76-3
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD11183542
• CID: 1147196
• PubChem ID: 28881283
• Update Time: 2025-05-20

2-Amino-6-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-chloro-3-fluorobenzoic acid
• Benzoic acid, 2-amino-6-chloro-3-fluoro-
• 2-Amino-6-chloro-3-fluoro-benzoic acid
• 1533AJ
• 2-Amino-6-chloro-3-fluorobenzoicAcid
• SY039220
• Z228589720
• SCHEMBL17333135
• EN300-65909
• W16945
• CS-0127900
• DS-9369
• MFCD11183542
• SB30334
• DB-122001
• 1039815-76-3
• AKOS009113712
• 2-Amino-6-chloro-3-fluorobenzoic acid

• MDL： MFCD11183542
• Inchi： 1S/C7H5ClFNO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： WYADKQWQWFMCNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)O)N)F

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-6-chloro-3-fluorobenzoic acid

Introduction to 2-Amino-6-chloro-3-fluorobenzoic Acid (CAS No. 1039815-76-3)

2-Amino-6-chloro-3-fluorobenzoic acid (CAS No. 1039815-76-3) is a versatile organic compound with a unique combination of functional groups, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound features an aromatic ring substituted with an amino group, a chlorine atom, and a fluorine atom, along with a carboxylic acid group. These functional groups confer specific chemical properties that are crucial for its applications in medicinal chemistry and chemical synthesis.

The molecular formula of 2-Amino-6-chloro-3-fluorobenzoic acid is C₈H₅ClFNO₂, and its molecular weight is approximately 205.58 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of synthetic transformations and derivatizations.

In the field of medicinal chemistry, 2-Amino-6-chloro-3-fluorobenzoic acid has gained significant attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. For instance, researchers have synthesized derivatives of this compound that exhibit potent antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation.

The presence of the amino group in 2-Amino-6-chloro-3-fluorobenzoic acid allows for the formation of amides and other nitrogen-containing functionalities, which are often essential for enhancing the biological activity and selectivity of drug candidates. The chlorine and fluorine substituents on the aromatic ring provide additional opportunities for fine-tuning the physicochemical properties and pharmacokinetic profiles of the resulting compounds.

In addition to its applications in pharmaceutical research, 2-Amino-6-chloro-3-fluorobenzoic acid has also been investigated for its potential use in agrochemicals. Studies have shown that derivatives of this compound can act as effective herbicides or fungicides, offering new possibilities for crop protection and pest management. The ability to modulate the activity of these derivatives through structural modifications makes them attractive candidates for further development in this field.

The synthetic accessibility of 2-Amino-6-chloro-3-fluorobenzoic acid has been improved through various methodologies reported in the literature. One common approach involves the nitration of 6-chloro-3-fluorobenzonitrile followed by reduction to form the amino derivative. Another method involves the direct synthesis from 2-amino-6-chloro-3-fluorobenzonitrile through hydrolysis to obtain the carboxylic acid form. These synthetic routes provide chemists with flexible options to produce this compound on both laboratory and industrial scales.

The stability and reactivity of 2-Amino-6-chloro-3-fluorobenzoic acid have been extensively studied to ensure its safe handling and storage. It is generally stable under standard laboratory conditions but should be protected from moisture and light to prevent degradation. Proper storage conditions include keeping it in a tightly sealed container at room temperature or slightly below.

In conclusion, 2-Amino-6-chloro-3-fluorobenzoic acid (CAS No. 1039815-76-3) is a multifunctional compound with significant potential in both pharmaceutical and agrochemical applications. Its unique combination of functional groups makes it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic and agricultural uses. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemical research.